Cas no 69033-51-8 (2-Chloro-N-cyclohexylquinazolin-4-amine)

• Product Name: 2-Chloro-N-cyclohexylquinazolin-4-amine
• CAS No: 69033-51-8
• MF: C₁₄H₁₆ClN₃
• MW: 261.749941825867
• CID: 4716075
• Update Time: 2025-06-24

2-Chloro-N-cyclohexylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclohexylquinazolin-4-amine
• 2-Chloro-N-cyclohexylquinazolin-4-amine

• Inchi： 1S/C14H16ClN3/c15-14-17-12-9-5-4-8-11(12)13(18-14)16-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,16,17,18)
• InChI Key： PUIQMEQTBOIZSL-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 4.8
• Topological Polar Surface Area: 37.8

Additional information on 2-Chloro-N-cyclohexylquinazolin-4-amine

Introduction to 2-Chloro-N-cyclohexylquinazolin-4-amine (CAS No. 69033-51-8)

2-Chloro-N-cyclohexylquinazolin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 69033-51-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecule consists of a quinazoline core substituted with a chloro group and an N-cyclohexylamino moiety, which contribute to its distinctive reactivity and biological activity.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. Its aromatic system provides a stable framework for further functionalization, making it a versatile platform for drug discovery. In particular, the presence of the chloro group at the 2-position and the N-cyclohexylamino group at the 4-position introduces specific interactions that can modulate the compound's biological effects. These modifications have been strategically designed to enhance binding affinity and selectivity towards target enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Chloro-N-cyclohexylquinazolin-4-amine with high precision. These studies suggest that the compound can interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. The cyclohexylamino group, in particular, plays a crucial role in stabilizing interactions through hydrogen bonding and hydrophobic effects, while the chloro group can participate in dipole-dipole interactions or halogen bonding.

In vitro studies have demonstrated that 2-Chloro-N-cyclohexylquinazolin-4-amine exhibits promising pharmacological properties. For instance, preliminary assays indicate that it may possess inhibitory activity against certain kinases, which are key targets in cancer therapy. The N-cyclohexylamino moiety is believed to contribute to its solubility and bioavailability, making it a potentially suitable candidate for further development into an oral therapeutic agent. Additionally, the quinazoline core is known to exhibit anti-inflammatory and antimicrobial properties, further broadening its therapeutic potential.

The synthesis of 2-Chloro-N-cyclohexylquinazolin-4-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-aminoquinazoline. The introduction of the chloro group at the 2-position is often achieved through electrophilic aromatic substitution reactions, while the N-cyclohexylamino group is typically installed via nucleophilic substitution or reductive amination techniques. These synthetic routes have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

The structural features of 2-Chloro-N-cyclohexylquinazolin-4-amine also make it an attractive intermediate for further derivatization. By modifying either the chloro group or the N-cyclohexylamino moiety, researchers can generate a library of analogs with tailored biological activities. This approach allows for rapid screening and identification of compounds with enhanced efficacy or reduced toxicity. Such structural diversification is a cornerstone of modern drug discovery efforts aimed at developing next-generation therapeutics.

The compound's potential applications extend beyond oncology; it may also be explored for treating inflammatory diseases and infectious disorders. The quinazoline scaffold's ability to modulate enzyme activity makes it a valuable tool for developing novel treatments targeting various disease pathways. Moreover, its chemical stability ensures that it can be stored and handled under standard laboratory conditions without significant degradation.

As research continues to uncover new biological targets and mechanisms, the relevance of compounds like 2-Chloro-N-cyclohexylquinazolin-4-amine is expected to grow. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to more effective therapies for patients worldwide. The compound's unique structure and promising pharmacological profile position it as a key player in future drug development initiatives.

In conclusion, 2-Chloro-N-cyclohexylquinazolin-4-amine (CAS No. 69033-51-8) represents a significant advancement in pharmaceutical chemistry. Its well-designed structure offers numerous opportunities for therapeutic applications, particularly in oncology and inflammatory diseases. With ongoing research efforts focused on optimizing its synthesis and exploring its biological potential, this compound is poised to make meaningful contributions to medicine in the coming years.